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Compound of Interest

Compound Name: Pentaerythrityl Tetrastearate

Cat. No.: B093931 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Pentaerythrityl Tetrastearate (PETS), a tetraester of pentaerythritol and stearic acid, is a

multifaceted ingredient utilized across various industries, from cosmetics and plastics to

pharmaceuticals.[1] Its performance in these applications is intrinsically linked to its solid-state

properties, particularly its crystalline structure. This technical guide provides a comprehensive

overview of the crystalline architecture of PETS, detailing its known characteristics, the

experimental methodologies for its analysis, and the logical workflows involved in its

characterization.

Molecular and Physicochemical Properties
Pentaerythrityl Tetrastearate is a large, non-polar molecule with the chemical formula

C_77H_148O_8 and a molecular weight of approximately 1202.0 g/mol .[2] It typically appears

as a white to off-white, waxy solid or powder at room temperature.[3][4] Key physicochemical

properties are summarized in Table 1.
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Property Value Reference

Molecular Formula C_77H_148O_8 [2]

Molecular Weight 1202.0 g/mol [2]

Appearance
White to off-white waxy solid,

powder, or crystals
[2][3][4]

Melting Point 60-66 °C [5][6]

Solubility

Insoluble in water; soluble in

organic solvents like oils and

fats

[3]

Table 1: Physicochemical Properties of Pentaerythrityl Tetrastearate

Crystalline Structure and Polymorphism
The crystalline nature of Pentaerythrityl Tetrastearate is a critical determinant of its physical

properties, such as melting point, hardness, and dissolution behavior. While specific

crystallographic data for PETS, including its crystal system and unit cell parameters, are not

extensively detailed in publicly available literature, it is known to exist as a crystalline solid.[7]

Long-chain esters, such as PETS, often exhibit polymorphism, the ability to exist in multiple

crystalline forms with different molecular packing arrangements. These polymorphs can have

distinct physical properties. While specific polymorphic forms of PETS have not been

definitively characterized in the reviewed literature, the thermal analysis of related

pentaerythrityl esters suggests that multiple thermal transitions can occur, which may be

indicative of polymorphic transformations.[8]

Experimental Characterization Techniques
The investigation of the crystalline structure of PETS involves a suite of analytical techniques

that provide complementary information on its solid-state properties.

X-Ray Diffraction (XRD)
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X-ray diffraction is a powerful non-destructive technique used to analyze the crystalline

structure of materials. It provides information on the crystal lattice, phase purity, and degree of

crystallinity.

Experimental Protocol:

A typical powder X-ray diffraction (PXRD) experiment for PETS would involve the following

steps:

Sample Preparation: A small amount of the PETS powder is gently packed into a sample

holder, ensuring a flat and even surface.

Instrument Setup: A diffractometer is used with a specific X-ray source (e.g., Cu Kα

radiation). The instrument is calibrated using a standard reference material.

Data Collection: The sample is irradiated with the X-ray beam over a specific angular range

(e.g., 2θ from 5° to 50°), and the intensity of the diffracted X-rays is recorded at each angle.

Data Analysis: The resulting diffraction pattern, a plot of intensity versus 2θ, is analyzed to

identify the positions and intensities of the diffraction peaks. These peaks are characteristic

of the crystalline structure. While specific XRD patterns for PETS are not readily available in

the literature, analysis of similar long-chain esters often reveals characteristic peaks

corresponding to the packing of the long hydrocarbon chains.[9]

Differential Scanning Calorimetry (DSC)
Differential Scanning Calorimetry is a thermal analysis technique that measures the difference

in heat flow between a sample and a reference as a function of temperature. DSC is used to

determine thermal transitions such as melting, crystallization, and solid-solid phase transitions,

which are indicative of polymorphism.[10]

Experimental Protocol:

A standard DSC analysis of PETS would follow this procedure:

Sample Preparation: A small, accurately weighed sample of PETS (typically 3-10 mg) is

hermetically sealed in an aluminum pan. An empty sealed pan is used as a reference.
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Instrument Setup: The DSC instrument is purged with an inert gas (e.g., nitrogen) to prevent

oxidation. The temperature and heat flow are calibrated using standard materials (e.g.,

indium).

Thermal Program: The sample is subjected to a controlled temperature program, which

typically includes a heating ramp, a cooling ramp, and sometimes isothermal segments. A

common heating rate is 10 °C/min.

Data Analysis: The DSC thermogram, a plot of heat flow versus temperature, is analyzed to

identify endothermic (melting) and exothermic (crystallization) peaks. The temperature at the

peak maximum and the area under the peak (enthalpy of transition) are determined. For

PETS, a melting endotherm is expected in the range of 60-66 °C.[5][6] The presence of

multiple peaks or shoulders on the main peak could suggest the presence of different

polymorphs or impurities.

Polarized Light Microscopy (PLM)
Polarized Light Microscopy is a valuable technique for visualizing the morphology and optical

properties of crystalline materials. It is particularly useful for observing crystal habits, identifying

birefringence (a characteristic of crystalline materials), and monitoring crystal growth and

transformations.

Experimental Protocol:

Sample Preparation: A thin film of PETS is prepared by melting a small amount of the

powder between a microscope slide and a coverslip and then allowing it to cool and

crystallize.

Microscope Setup: A polarizing microscope equipped with a polarizer and an analyzer is

used. The polarizers are typically crossed, meaning their polarization directions are

perpendicular to each other.

Observation: The crystallized sample is placed on the microscope stage and observed.

Crystalline regions will appear bright against a dark background due to their ability to rotate

the plane of polarized light. The morphology, size, and any observable changes with

temperature can be recorded.
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Workflow and Data Integration
A comprehensive understanding of the crystalline structure of Pentaerythrityl Tetrastearate is

achieved by integrating the data from these complementary techniques. The logical workflow

for such a characterization is depicted in the following diagram.
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Caption: Experimental workflow for the characterization of the crystalline structure of

Pentaerythrityl Tetrastearate.
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Signaling Pathways and Logical Relationships
While "signaling pathways" are not directly applicable to the study of a single chemical entity's

crystalline structure, the logical relationships between experimental observations and structural

conclusions are paramount. The following diagram illustrates the deductive reasoning process

in characterizing the solid state of PETS.
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Caption: Logical relationships in the solid-state characterization of Pentaerythrityl
Tetrastearate.

Conclusion
The crystalline structure of Pentaerythrityl Tetrastearate is a key factor influencing its

functionality in various applications. While detailed crystallographic data remains an area for

further investigation, a combination of X-ray diffraction, differential scanning calorimetry, and

polarized light microscopy provides a robust framework for its characterization. The

methodologies and logical workflows outlined in this guide offer a comprehensive approach for
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researchers, scientists, and drug development professionals to understand and control the

solid-state properties of this important industrial chemical. Further research into the potential

polymorphism of PETS could unlock new applications and enhance its performance in existing

ones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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